8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol

• IUPAC Name: 8-[3-(dimethylamino)propylamino]-2,6-dimethyloctan-2-ol
• InChI: InChI=1S/C15H34N2O/c1-14(8-6-10-15(2,3)18)9-12-16-11-7-13-17(4)5/h14,16,18H,6-13H2,1-5H3
• InChI Key: MKAWBRUCVLFKGS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)CCNCCCN(C)C
• Molecular Formula: C15H34N2O
• Molecular Weight: 258.44 g/mol

Description

8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol, also known as DMAGO, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DMAGO belongs to the family of octanol derivatives and has been studied for its ability to modulate certain biological pathways.

Mechanism of Action

The mechanism of action of 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol is not fully understood, but it is thought to modulate certain biological pathways such as the PI3K/Akt and MAPK/ERK pathways. 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to activate certain signaling pathways that lead to cell death in cancer cells, while protecting normal cells. In neurodegenerative diseases, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to have various biochemical and physiological effects in different cell types and tissues. In cancer cells, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to induce apoptosis and inhibit cell proliferation. In neurons, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to protect against oxidative stress and inflammation. In cardiovascular cells, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to improve cardiac function and reduce inflammation.

Advantages and Limitations for Lab Experiments

8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has several advantages for laboratory experiments, including its stability, ease of synthesis, and ability to modulate specific biological pathways. However, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol also has limitations, including its solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol research, including exploring its potential as a therapeutic agent in cancer, neurodegenerative diseases, and cardiovascular diseases. Further studies are needed to fully understand the mechanism of action of 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol and to optimize its therapeutic potential. Additionally, the use of 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol in combination with other drugs or therapies may enhance its efficacy and reduce potential toxicity.

Synthesis Methods

8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of reagents such as lithium aluminum hydride and dimethylaminoethyl chloride, followed by purification steps to obtain the final product.

Scientific Research Applications

8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been studied for its potential therapeutic applications in various fields such as cancer, neurodegenerative diseases, and cardiovascular diseases. In cancer research, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to inhibit the growth of tumor cells by inducing apoptosis. In neurodegenerative diseases, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been studied for its neuroprotective effects and its ability to enhance cognitive function. In cardiovascular diseases, 8-{[3-(dimethylamino)propyl]amino}-2,6-dimethyl-2-octanol has been shown to improve cardiac function and reduce inflammation.